Cas no 1806547-81-8 (2-Bromobenzo[d]oxazole-6-carbonyl chloride)

• Product Name: 2-Bromobenzo[d]oxazole-6-carbonyl chloride
• CAS No: 1806547-81-8
• MF: C₈H₃BrClNO₂
• MW: 260.471920251846
• CID: 4818227
• Update Time: 2025-11-01

2-Bromobenzo[d]oxazole-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzo[d]oxazole-6-carbonyl chloride

• Inchi： 1S/C8H3BrClNO2/c9-8-11-5-2-1-4(7(10)12)3-6(5)13-8/h1-3H
• InChI Key： PUADBPKRYIENCD-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(C(=O)Cl)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1

Additional information on 2-Bromobenzo[d]oxazole-6-carbonyl chloride

Comprehensive Overview of 2-Bromobenzo[d]oxazole-6-carbonyl chloride (CAS No. 1806547-81-8)

2-Bromobenzo[d]oxazole-6-carbonyl chloride (CAS No. 1806547-81-8) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique structure, featuring a brominated oxazole ring and a reactive carbonyl chloride group, makes it a valuable building block for constructing complex molecular architectures. Researchers and industries are increasingly focusing on this compound due to its versatility in cross-coupling reactions and amide bond formation, which are critical for drug discovery and material science.

The growing interest in 2-Bromobenzo[d]oxazole-6-carbonyl chloride aligns with the rising demand for high-performance intermediates in synthetic chemistry. Recent trends in AI-driven drug discovery and green chemistry have further amplified its relevance. For instance, computational models often highlight the importance of brominated heterocycles in optimizing drug-like properties, such as bioavailability and target binding affinity. Additionally, the compound’s potential applications in catalysis and polymer chemistry are being explored, addressing sustainability challenges in industrial processes.

From a synthetic perspective, CAS No. 1806547-81-8 is frequently employed in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are cornerstone methodologies in modern organic synthesis. Its electron-deficient oxazole core enhances reactivity in nucleophilic substitution reactions, enabling the efficient introduction of diverse functional groups. This adaptability has made it a sought-after reagent for constructing biaryl motifs and heteroaromatic scaffolds, which are prevalent in FDA-approved drugs and agrochemicals.

Quality and purity are paramount when working with 2-Bromobenzo[d]oxazole-6-carbonyl chloride. Reputable suppliers ensure rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry to meet the stringent requirements of pharmaceutical R&D. Storage recommendations typically include anhydrous conditions and low temperatures to prevent hydrolysis of the carbonyl chloride moiety, which could compromise its reactivity.

In the context of market trends, the compound’s demand is driven by the expansion of contract research organizations (CROs) and the surge in custom synthesis services. Researchers often search for cost-effective alternatives to similar reagents, making CAS No. 1806547-81-8 a competitive option due to its balanced reactivity and commercial availability. Furthermore, its role in high-throughput screening libraries underscores its importance in early-stage drug development.

Looking ahead, innovations in flow chemistry and continuous manufacturing may further elevate the utility of 2-Bromobenzo[d]oxazole-6-carbonyl chloride. These advancements aim to reduce waste and improve scalability, aligning with global initiatives for sustainable chemical production. As synthetic methodologies evolve, this compound is poised to remain a key player in the toolkit of chemists tackling challenges in medicinal chemistry and materials science.